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Compound of Interest

Compound Name: N,N-Dimethyl-3-vinylaniline

CAS No.: 5339-11-7

Cat. No.: B3053371

Get Quote

Executive Summary & Molecular Context
N,N-Dimethyl-3-vinylaniline (N,N-DM-3-VA), often identified by CAS 5339-11-7, represents a

unique class of functionalized aromatic amines. Unlike its para-isomer (4-vinylaniline), where

the nitrogen lone pair is in direct conjugation with the vinyl group (push-pull system), the meta-

substitution in N,N-DM-3-VA interrupts this direct resonance. This structural nuance

significantly alters its electronic properties, polymerization kinetics, and spectroscopic

signature.

This guide provides a rigorous, self-validating protocol for characterizing N,N-DM-3-VA using

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT).

Key Structural Challenges
Amine Pyramidalization: The dimethylamino group is not strictly planar. The barrier to

inversion is low but computationally significant.

Vinyl Rotamers: The vinyl group rotates around the
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bond, creating distinct conformational minima that must be Boltzmann-weighted.

Meta-Conjugation: The lack of direct resonance requires dispersion-corrected functionals to

accurately model weak intramolecular interactions.

Computational Methodology (The "Why" and "How")
Selection of Level of Theory
Standard functionals like B3LYP often fail to capture the subtle dispersion forces in aromatic

rotamers. For N,N-DM-3-VA, we prioritize range-separated hybrid functionals with dispersion

corrections.

Parameter Recommendation Scientific Rationale

Functional B97X-D or M06-2X

Captures long-range exchange

and dispersion forces critical

for accurate barrier heights in

vinyl rotation and amine

inversion [1].

Basis Set def2-TZVP

Triple-zeta quality is required

to describe the diffuse electron

density of the nitrogen lone

pair and the

-system of the vinyl group.

Solvation
SMD (Solvation Model based

on Density)

Superior to IEFPCM for

calculating free energies of

solvation (

), crucial if modeling solution-

phase polymerization [2].

Grid Quality Ultrafine

Essential to prevent imaginary

frequencies associated with

the shallow potential energy

surface of the methyl rotations.
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The Self-Validating Workflow
Trustworthiness in computational chemistry stems from rigorous convergence checks. The

following workflow ensures the generated data is an artifact of physics, not numerical noise.

Start: Initial Geometry
(N,N-DM-3-VA)

PES Scan:
1. Vinyl Dihedral (0-180°)

2. Amine Inversion

Geometry Optimization
(wB97X-D/def2-TZVP)

Select Minima

Frequency Calculation
(Hessian)

Imaginary Frequencies?

Distort along Normal Mode

Yes (< 0)

Property Calculation
(NBO, TD-DFT, Fukui)

No (All > 0)

Click to download full resolution via product page

Figure 1: Self-validating computational workflow for N,N-Dimethyl-3-vinylaniline. This loop

ensures that the final structure is a true local minimum on the Potential Energy Surface (PES).
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Protocol 1: Conformational Analysis & Geometry
Optimization
The vinyl group in the meta position can exist in two primary conformations relative to the ring

plane: syn (vinyl double bond eclipsing the C2-H) or anti.

Step-by-Step Procedure:

Input Generation: Construct the molecule with the vinyl group at

dihedral angle relative to the benzene ring.

Relaxed Scan: Perform a relaxed Potential Energy Surface (PES) scan of the

dihedral angle in

increments.

Optimization: Take the lowest energy structures (global minimum) and re-optimize with tight

convergence criteria (Opt=Tight).

Validation: Run a frequency calculation. The absence of negative (imaginary) frequencies

confirms a ground state.

Expected Outcome: The N,N-dimethylamino group is expected to be slightly pyramidal (sum of

angles around N

), not perfectly planar. The vinyl group will likely prefer a planar orientation with the ring to
maximize

-overlap, despite the meta-positioning.

Protocol 2: Electronic Properties & Reactivity
Descriptors
For drug development and polymerization applications, understanding where the molecule

reacts is critical. We use Fukui Functions to predict reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frontier Molecular Orbitals (FMO)
HOMO Location: Predominantly localized on the nitrogen lone pair and the benzene ring.

LUMO Location: Delocalized over the benzene ring and the vinyl group.

Significance: The HOMO-LUMO gap correlates with chemical hardness (

). A smaller gap implies higher reactivity.

Calculating Fukui Functions
To predict electrophilic attack (e.g., by a radical initiator or metabolic enzyme), calculate the

condensed Fukui indices (

for electrophilic attack,

for nucleophilic attack).

Formula:

(Where

is the electron density of the neutral

and cationic

species).

Execution:

Calculate the Single Point Energy (SPE) of the optimized neutral molecule.

Calculate SPE of the cation (charge +1, doublet) and anion (charge -1, doublet) at the

neutral geometry.

Use Multiwfn or NBO analysis to integrate density over atomic basins.

Data Interpretation Table:
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Site
Expected Reactivity (

)
Implication

Vinyl

-Carbon
High

Primary site for radical

polymerization initiation.

Ring C4/C6 Moderate

Sites for electrophilic aromatic

substitution (metabolic

oxidation).

Nitrogen High
Site for protonation (pKa

prediction) or N-oxidation.

Protocol 3: Spectroscopic Profiling
Validating calculations against experimental data is the gold standard.

IR Spectrum Prediction
Scaling Factors: DFT frequencies are harmonic and systematically overestimate

experimental (anharmonic) values. For

B97X-D/def2-TZVP, apply a scaling factor of 0.954 [3].

Key Diagnostic Peaks:

:

:

UV-Vis (TD-DFT)
To predict the absorption maximum (

), use Time-Dependent DFT.

Method: TD-DFT/

B97X-D/def2-TZVP with SMD solvation (Methanol or Acetonitrile).
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States: Calculate at least 10 excited states (nstates=10).

Analysis: Look for the HOMO

LUMO transition. In meta-isomers, the Charge Transfer (CT) character is weaker than in
para-isomers, leading to a blue-shifted absorption compared to N,N-dimethyl-4-vinylaniline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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